Cas no 1820651-01-1 (6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine)

• Product Name: 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine
• CAS No: 1820651-01-1
• MF: C₁₁H₄Cl₂F₃IN₂
• MW: 418.968543052673
• MDL: MFCD16614506
• CID: 4780653
• Update Time: 2025-10-23

6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine

• MDL： MFCD16614506
• Inchi： 1S/C11H4Cl2F3IN2/c12-5-1-2-6(7(13)3-5)8-4-9(11(14,15)16)19-10(17)18-8/h1-4H
• InChI Key： OQGWDROPRJJJPA-UHFFFAOYSA-N
• SMILES： IC1=NC(C(F)(F)F)=CC(C2C=CC(=CC=2Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8

Additional information on 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine

6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine: A Comprehensive Overview

6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine is a highly specialized organic compound with the CAS number 1820651-01-1. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with significant applications in various fields of chemistry and pharmacology. The structure of this compound is characterized by a pyrimidine ring system substituted with a 2,4-dichlorophenyl group at position 6, an iodine atom at position 2, and a trifluoromethyl group at position 4. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine involves advanced organic synthesis techniques, including nucleophilic substitution and coupling reactions. The presence of electron-withdrawing groups such as the trifluoromethyl group and the dichlorophenyl moiety enhances the electrophilicity of the pyrimidine ring, making it a valuable substrate for further functionalization. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents.

One of the most promising applications of this compound lies in its use as a building block for constructing complex molecular architectures. Researchers have demonstrated that the iodine atom at position 2 can serve as a leaving group in various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions enable the construction of biaryl and heteroaryl structures with high precision. For instance, a study published in Nature Communications highlighted the utility of this compound in synthesizing novel pyrimidine-based ligands for transition metal catalysts.

The trifluoromethyl group at position 4 imparts additional electronic and steric effects to the molecule. This substitution pattern has been shown to enhance the stability of intermediates formed during catalytic cycles. Furthermore, the dichlorophenyl group at position 6 contributes to the molecule's aromaticity and planarity, which are critical for its interactions with biological targets. Recent computational studies have revealed that this compound exhibits favorable binding affinities towards certain protein kinases, suggesting its potential role in drug discovery.

In terms of physical properties, 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine is typically obtained as a crystalline solid with a melting point around 180°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's UV-vis spectrum exhibits strong absorption bands due to its conjugated π-system, which can be exploited for sensing applications.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields. These developments align with current trends towards environmentally friendly chemical processes.

In conclusion, 6-(2,4-Dichlorophenyl)-2-iodo-4-(trifluoromethyl)pyrimidine is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with tailored properties. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.